Cas no 29741-09-1 (Apigenin 7-glucuronide)

Apigenin 7-glucuronide is a flavonoid glucuronide metabolite derived from apigenin, a naturally occurring flavone found in various plants. This compound is formed through the glucuronidation of apigenin, enhancing its solubility and bioavailability. It exhibits potential antioxidant, anti-inflammatory, and neuroprotective properties, making it of interest in pharmacological and nutraceutical research. Apigenin 7-glucuronide is often studied for its role in modulating cellular signaling pathways and its potential therapeutic applications. Its stability and well-characterized structure make it a valuable reference standard in analytical chemistry and metabolic studies. The compound is typically supplied as a high-purity powder, suitable for research and development purposes.
Apigenin 7-glucuronide structure
Apigenin 7-glucuronide structure
Product Name:Apigenin 7-glucuronide
CAS No:29741-09-1
MF:C21H18O11
MW:446.3610
MDL:MFCD02683833
CID:291046
PubChem ID:329824786
Update Time:2025-06-15

Apigenin 7-glucuronide Chemical and Physical Properties

Names and Identifiers

    • Apigenin-7-O-glucuronide
    • b-D-Glucopyranosiduronic acid,5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-7-yl
    • Apigenin-7-O-glucronide
    • Apigenin 7-glucuronide
    • Apigenin 7-O-beta-glucuronide
    • Apigenin 7-O-glucuronide
    • APIGENIN-7-GLUCURONIDE
    • (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[5-hydroxy-2-(4-hydroxyphenyl)-4-oxochromen-7-yl]oxyoxane-2-carboxylic acid
    • Apigenin 7-O-β-glucuronide
    • Apigenin 7-beta-glucuronide
    • Apigenin-7-O-beta-D glucuronoside
    • Scutellarin A
    • 5-Hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-7-yl beta-D-glucopyranosiduronic acid
    • CID 124511063
    • 2CQ5KB3CH0
    • Apigenin 7-O-b-glucuronide
    • apigenin-7-O-beta-D-glucuronide
    • Apigenin 7-O-beta-D-glucuronide
    • Apigenin-7-O-beta-D-glucuronoside
    • Apigenin 7-O-beta-D-glucuronopyranoside
    • MEGxp0_000795
    • MDL: MFCD02683833
    • Inchi: 1S/C21H18O11/c22-9-3-1-8(2-4-9)13-7-12(24)15-11(23)5-10(6-14(15)31-13)30-21-18(27)16(25)17(26)19(32-21)20(28)29/h1-7,16-19,21-23,25-27H,(H,28,29)/t16-,17-,18+,19-,21+/m0/s1
    • InChI Key: JBFOLLJCGUCDQP-ZFORQUDYSA-N
    • SMILES: O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C(=O)O[H])O[H])O[H])O[H])OC1=C([H])C(=C2C(C([H])=C(C3C([H])=C([H])C(=C([H])C=3[H])O[H])OC2=C1[H])=O)O[H]

Computed Properties

  • Exact Mass: 446.08500
  • Monoisotopic Mass: 446.08491139 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 4
  • Complexity: 746
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 183
  • Molecular Weight: 446.4

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.737
  • Melting Point: >300 ºC
  • Boiling Point: 841.8℃ at 760 mmHg
  • PSA: 187.12000
  • LogP: 0.14220

Apigenin 7-glucuronide Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
  • Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.

Apigenin 7-glucuronide Pricemore >>

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Apigenin 7-glucuronide Production Method

Apigenin 7-glucuronide Suppliers

Hubei Cuiyuan Biotechnology Co.,Ltd
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(CAS:29741-09-1)Apigenin-7-glucuronide
Order Number:CRN0195
Stock Status:in stock
Quantity:5mg/20mg/50mg
Purity:≥98%
Pricing Information Last Updated:Friday, 14 March 2025 10:55
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Additional information on Apigenin 7-glucuronide

Apigenin 7-glucuronide: A Comprehensive Overview of Its Chemical Profile and Therapeutic Potential

Apigenin 7-glucuronide, a natural flavonoid glucuronide, is a derivative of the flavone apigenin (CAS no. 29741-09-1). This compound has garnered significant attention in the field of pharmaceutical research and nutraceutical applications due to its diverse biological activities and potential therapeutic benefits. Apigenin 7-glucuronide is primarily known for its anti-inflammatory, antioxidant, and anticancer properties, making it a subject of extensive scientific investigation.

The chemical structure of Apigenin 7-glucuronide (CAS no. 29741-09-1) consists of a flavone core substituted with a glucuronic acid moiety at the 7-position. This glucuronidation process enhances the solubility and bioavailability of apigenin, facilitating its absorption and distribution within the body. The glucuronide conjugate also plays a crucial role in its metabolic pathways, influencing its pharmacokinetics and therapeutic efficacy.

Recent studies have highlighted the anti-inflammatory effects of Apigenin 7-glucuronide, particularly in modulating inflammatory pathways such as NF-κB and MAPK. Research has demonstrated that this compound can significantly reduce the production of pro-inflammatory cytokines like TNF-α, IL-6, and IL-1β in various cell models. These findings suggest that Apigenin 7-glucuronide may be a promising therapeutic agent for conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, Apigenin 7-glucuronide exhibits potent antioxidant activity. It acts as a scavenger for free radicals, neutralizing reactive oxygen species (ROS) that can cause cellular damage. This antioxidant capacity is attributed to its ability to inhibit enzymes like lipoxygenase and cyclooxygenase, which are involved in the production of oxidative stress. The compound's antioxidant effects have been linked to potential benefits in preventing oxidative-related diseases, including neurodegenerative disorders like Alzheimer's disease.

The anticancer potential of Apigenin 7-glucuronide has been extensively studied in various cancer models. Research indicates that this compound can induce apoptosis in cancer cells by activating caspase-dependent pathways. Additionally, it has shown promise in inhibiting cell proliferation and preventing metastasis by disrupting key signaling pathways such as PI3K/Akt and MAPK. These mechanisms make Apigenin 7-glucuronide a candidate for developing novel chemopreventive and chemotherapeutic strategies against different types of cancer.

Another area of interest is the neuroprotective effects of Apigenin 7-glucuronide. Studies have suggested that this compound can cross the blood-brain barrier and protect neurons from oxidative stress-induced damage. Its ability to modulate neurotransmitter systems has also been explored, with findings indicating potential benefits in managing neurological disorders such as epilepsy and Parkinson's disease. The neuroprotective properties of Apigenin 7-glucuronide are further supported by its ability to enhance synaptic plasticity and reduce neuroinflammation.

The pharmacokinetic profile of Apigenin 7-glucuronide is another critical aspect that influences its therapeutic application. Glucuronidation enhances its solubility, leading to better absorption from the gastrointestinal tract. However, it also undergoes rapid conjugation with other metabolites, which can affect its bioavailability. Understanding these metabolic pathways is essential for optimizing dosages and delivery methods to maximize therapeutic efficacy.

In conclusion, Apigenin 7-glucuronide (CAS no. 29741-09-1) is a multifaceted compound with significant potential in various therapeutic areas. Its anti-inflammatory, antioxidant, and anticancer properties make it a valuable candidate for drug development. Ongoing research continues to uncover new mechanisms by which this compound exerts its beneficial effects, paving the way for innovative treatments in medicine and healthcare.

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(CAS:29741-09-1)Apigenin-7-glucuronide
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